Cas no 1311318-19-0 (2,6-dichloro-N-methyl-3-(methylsulfamoyl)benzamide)

• Product Name: 2,6-dichloro-N-methyl-3-(methylsulfamoyl)benzamide
• CAS No: 1311318-19-0
• MF: C₉H₁₀Cl₂N₂O₃S
• MW: 297.158298969269
• CID: 5572025
• Update Time: 2025-09-22

2,6-dichloro-N-methyl-3-(methylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-N-methyl-3-(methylsulfamoyl)benzamide
• Benzamide, 2,6-dichloro-N-methyl-3-[(methylamino)sulfonyl]-

• Inchi： 1S/C9H10Cl2N2O3S/c1-12-9(14)7-5(10)3-4-6(8(7)11)17(15,16)13-2/h3-4,13H,1-2H3,(H,12,14)
• InChI Key： DDUUYBRMCLHMDH-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C1=C(Cl)C=CC(S(NC)(=O)=O)=C1Cl

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• pka: 10.17±0.50(Predicted)

Additional information on 2,6-dichloro-N-methyl-3-(methylsulfamoyl)benzamide

Professional Introduction to Compound with CAS No. 1311318-19-0 and Product Name: 2,6-dichloro-N-methyl-3-(methylsulfamoyl)benzamide

2,6-dichloro-N-methyl-3-(methylsulfamoyl)benzamide, identified by its CAS number 1311318-19-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzamide derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of chloro and methylsulfamoyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further medicinal chemistry exploration.

The 2,6-dichloro-N-methyl-3-(methylsulfamoyl)benzamide structure is characterized by a benzene ring substituted with two chlorine atoms at the 2 and 6 positions, a methyl group at the nitrogen atom of the amide moiety, and a methylsulfamoyl group at the 3 position. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The chloro substituents enhance the lipophilicity of the compound, while the methylsulfamoyl group introduces a polar moiety that can engage in hydrogen bonding interactions. These features make the compound a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents based on benzamide derivatives due to their demonstrated efficacy in various pharmacological contexts. The 2,6-dichloro-N-methyl-3-(methylsulfamoyl)benzamide has been studied for its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in these pathways. For instance, its structural similarity to known anti-inflammatory agents has prompted researchers to explore its potential as a lead compound for developing new treatments.

The synthesis of 2,6-dichloro-N-methyl-3-(methylsulfamoyl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the chlorination of a precursor benzene derivative followed by functional group transformations to introduce the amide and methylsulfamoyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these transformations. The final product is then purified through techniques like column chromatography or recrystallization to obtain the desired compound in high purity.

From a pharmacological perspective, the 2,6-dichloro-N-methyl-3-(methylsulfamoyl)benzamide has shown promise in preclinical studies due to its ability to interact with specific biological targets. Research has indicated that this compound may modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, its interaction with certain neurotransmitter receptors has been explored as a potential mechanism for treating neurological disorders. These findings highlight the therapeutic potential of this compound and warrant further investigation into its mechanisms of action.

The chemical properties of 2,6-dichloro-N-methyl-3-(methylsulfamoyl)benzamide also make it an interesting subject for computational chemistry studies. Molecular modeling techniques have been used to predict how this compound might bind to biological targets at an atomic level. These simulations provide valuable insights into the binding affinity and specificity of the compound, helping researchers design analogs with improved pharmacological properties. By leveraging computational methods alongside experimental approaches, scientists can accelerate the drug discovery process and identify lead compounds more efficiently.

In conclusion, 2,6-dichloro-N-methyl-3-(methylsulfamoyl)benzamide (CAS No. 1311318-19-0) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of chloro substituents and methylsulfamoyl group makes this compound a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new applications for benzamide derivatives, compounds like 2,6-dichloro-N-methyl-3-(methylsulfamoyl)benzamide are poised to play a crucial role in addressing unmet medical needs across various disease areas.